5-Bromo-3-Methylpentanoic Acid

• CAS: 39865-86-6
• Molecular Formula: C6H11BrO2
• Molecular Weight: 195.05 g/mol
• InChI: InChI=1S/C6H11BrO2/c1-5(2-3-7)4-6(8)9/h5H,2-4H2,1H3,(H,8,9)
• InChIKey: LENIIUZOQQGJJC-UHFFFAOYSA-N

5-Bromo-3-Methylpentanoic Acid: Chiral Bromoalkanoic Building Block

5-Bromo-3-methylpentanoic acid (CAS 39865-86-6) is a chiral, bifunctional C6 building block that combines a carboxylic acid moiety with a primary alkyl bromide and a methyl substituent at the 3-position . This structural arrangement—a terminal electrophilic handle on a branched, chiral aliphatic chain—distinguishes it from linear, achiral bromoalkanoic acid analogs and underpins its specialized role as a key intermediate in the synthesis of chiral bioactive molecules, notably the side chain of (R,R,R)-α-tocopherol [1].

Chiral 3‑methyl branch mimics isoprenoid motif

Terminal bromide provides electrophilic coupling handle

Free carboxylic acid enables further derivatization

• [1] BASF AG. (1983). Novel optically active 5-chloro- or 5-bromo-3-methylpentane derivatives, their preparation and their use as intermediate for the synthesis of the side chain of (R,R,R)-alpha-tocopherol. German Patent DE3145436A1. Retrieved from https://patents.google.com/patent/DE3145436A1/en View Source

5-Bromo-3-Methylpentanoic Acid: Why It Cannot Be Replaced

Simple replacement of 5-bromo-3-methylpentanoic acid with a common linear analog such as 5-bromovaleric acid or a non-halogenated branched acid like 3-methylpentanoic acid fails because the target molecule uniquely integrates three functional features required for its designated applications: (i) a terminal primary bromide for nucleophilic displacement or cross-coupling, (ii) a 3-methyl branch that introduces chirality and mimics the isoprenoid motif of natural terpenoids [1], and (iii) a free carboxylic acid for further derivatization. Neither of the common alternatives provides all three features simultaneously, making this compound irreplaceable in specific asymmetric syntheses.

Bromo electrophile + 3‑methyl branch

5‑Bromovaleric acid: linear analog lacks chiral branching, which may shift stereochemical control in asymmetric syntheses

Terminal bromide handle

3‑Methylpentanoic acid: no leaving group; cannot support C–C bond formation required for vitamin E side chain

• [1] BASF AG. (1983). Novel optically active 5-chloro- or 5-bromo-3-methylpentane derivatives, their preparation and their use as intermediate for the synthesis of the side chain of (R,R,R)-alpha-tocopherol. German Patent DE3145436A1. Retrieved from https://patents.google.com/patent/DE3145436A1/en View Source

5-Bromo-3-Methylpentanoic Acid: Differentiation Evidence vs. Analogs

Lipophilicity Advantage vs. 5-Bromovaleric Acid

The 3-methyl substituent on the target compound increases its lipophilicity compared to the linear 5-bromovaleric acid. The measured LogP for 5-bromo-3-methylpentanoic acid is 1.8822 , which is approximately 0.50 log unit higher than the partition coefficient of 1.38 reported for 5-bromovaleric acid . This difference indicates enhanced membrane permeability potential.

LogP Comparison

Cross‑study comparable

Target LogP 1.88 vs 5‑bromovaleric acid 1.38 (Δ +0.50)

Reported higher lipophilicity supports membrane permeability screening context

Conditions not fully harmonized; data to verify

Evidence Dimension	Partition Coefficient (LogP)
Target Compound Data	LogP = 1.8822
Comparator Or Baseline	5-Bromovaleric acid (CAS 2067-33-6): LogP = 1.38
Quantified Difference	ΔLogP = +0.50
Conditions	Experimental value (Leyan) vs. ChemicalBook reported value; conditions not fully harmonized

Why This Matters

A higher LogP suggests superior passive membrane permeability, making this compound a more suitable starting point for designing bioactive molecules that must cross lipid bilayers.

Vitamin E Side Chain Synthesis vs. 3-Methylpentanoic Acid

Patent DE3145436A1 explicitly claims 5-bromo-3-methylpentanoic acid derivatives as indispensable intermediates for constructing the chiral side chain of (R,R,R)-α-tocopherol [1]. The terminal bromide serves as an electrophilic handle for carbon–carbon bond formation, a reactivity feature absent in the non-halogenated 3-methylpentanoic acid (pKa 4.766 ), which cannot undergo analogous nucleophilic displacement reactions.

Vitamin E Side‑Chain Synthesis

Class‑level inference

Terminal bromide enables C–C coupling per DE3145436A1; absent in 3‑methylpentanoic acid

Supports electrophilic coupling in tocopherol side‑chain construction

Patent‑based; no kinetic data available

Evidence Dimension	Presence of terminal electrophilic leaving group for C–C bond formation
Target Compound Data	Contains a primary alkyl bromide (C5–Br); utilized in Hunsdiecker-type degradation and nucleophilic substitution steps in patent DE3145436A1
Comparator Or Baseline	3-Methylpentanoic acid (CAS 105-43-1): lacks any halogen leaving group; cannot participate in S_N2 or radical bromine-transfer reactions
Quantified Difference	Qualitative yes/no; no direct kinetic comparison available
Conditions	Synthetic route to (R,R,R)-α-tocopherol side chain, as described in DE3145436A1

Why This Matters

The terminal bromide enables critical bond-forming reactions essential for constructing the terpenoid side chain, a capability that defines the compound's unique procurement value in natural product synthesis.

• [1] BASF AG. (1983). Novel optically active 5-chloro- or 5-bromo-3-methylpentane derivatives, their preparation and their use as intermediate for the synthesis of the side chain of (R,R,R)-alpha-tocopherol. German Patent DE3145436A1. Retrieved from https://patents.google.com/patent/DE3145436A1/en View Source

Commercial Purity Advantage vs. 5-Bromovaleric Acid

The target compound is commercially available at a documented purity of 98% , exceeding the typical 97% purity specification of bulk 5-bromovaleric acid . While a 1% absolute purity difference appears modest, it may reduce the byproduct burden in subsequent synthetic steps, especially when the impurity profile differs between the linear and branched bromoacids.

Purity Specification

Cross‑study comparable

98% (target) vs 97% (5‑bromovaleric acid), Δ +1%

May reduce downstream byproduct burden in sensitive syntheses

Vendor‑specified; analytical methods may differ

Evidence Dimension	Minimum vendor-specified purity
Target Compound Data	98% (Leyan, Product No. 2171829)
Comparator Or Baseline	5-Bromovaleric acid: 97% (Sigma-Aldrich, Product No. 158410)
Quantified Difference	+1% absolute purity
Conditions	As specified on respective vendor websites; analytical methods may differ

Why This Matters

Higher initial purity can reduce downstream purification costs and improve reproducibility in sensitive synthetic sequences, providing a quantifiable procurement advantage for research-scale applications.

5-Bromo-3-Methylpentanoic Acid: High-Value Application Scenarios

Asymmetric Synthesis of α-Tocopherol (Vitamin E)

The compound serves as a pivotal chiral intermediate for constructing the isoprenoid side chain of natural α-tocopherol. The terminal bromide enables a Hunsdiecker-type degradation followed by Wittig olefination to install the required trans-alkene geometry, while the 3-methyl branch establishes the necessary stereochemistry at C-2 of the chroman ring [1]. Non-brominated or unbranched analogs cannot fulfill this role.

Chiral 5-Bromo-3-methylpentanol for Medicinal Chemistry

Reduction of the carboxylic acid to the corresponding alcohol—(R)-5-bromo-3-methylpentanol—yields an enantiopure, bifunctional building block with a terminal leaving group [1]. This alcohol can be used to install a chiral 3-methylpentyl chain onto pharmacophores via Mitsunobu reactions or etherification, a strategy not feasible with simple bromoalkanes that lack the stereogenic center.

ω-Bromoalkanoic Acid Libraries for SAR

The compound fills a specific gap in medium-chain bromoalkanoic acid libraries by providing a branched, chiral variant. Its higher LogP (1.8822) relative to linear 5-bromovaleric acid (LogP 1.38) offers SAR teams a tool to independently modulate lipophilicity and stereochemistry when exploring bioactive carboxylic acid derivatives .

Application

Selection Property

Validation Focus

α‑Tocopherol side‑chain synthesis

Chiral bromoalkanoic acid with electrophilic handle

Verify C–C coupling and chiral integrity in terpenoid assembly

Chiral alcohol for medicinal chemistry

Reducible to enantiopure 5‑bromo‑3‑methylpentanol

Confirm conversion to alcohol and compatibility with etherification/Mitsunobu

SAR library of ω‑bromoalkanoic acids

Branched variant with higher LogP vs linear analog

Assess lipophilicity and stereochemical modulation in bioactivity screening

• [1] BASF AG. (1983). Novel optically active 5-chloro- or 5-bromo-3-methylpentane derivatives, their preparation and their use as intermediate for the synthesis of the side chain of (R,R,R)-alpha-tocopherol. German Patent DE3145436A1. Retrieved from https://patents.google.com/patent/DE3145436A1/en View Source